Cas no 1785425-60-6 (Methyl 3-amino-4-(difluoromethyl)benzoate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)benzoate
• CAS No: 1785425-60-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4616302
• Update Time: 2023-08-10

Methyl 3-amino-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)benzoate
• TQU0145
• 2-(difluoromethyl)-3-methoxyaniline

• Inchi： 1S/C9H9F2NO2/c1-14-9(13)5-2-3-6(8(10)11)7(12)4-5/h2-4,8H,12H2,1H3
• InChI Key： CNSKSYOULCQOGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=CC=1N)F

Computed Properties

• Exact Mass: 201.06013485 g/mol
• Monoisotopic Mass: 201.06013485 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3
• Molecular Weight: 201.17